2,2-Diethoxyacetamide
Overview
Description
2,2-Diethoxyacetamide is a chemical compound with the linear formula (CH3CH2O)2CHCONH2 . It has a molecular weight of 147.17 . This compound participates in the synthesis of pyridine-containing central domain of the amythiamicin group of thiopeptide antibiotics .
Synthesis Analysis
The synthesis of this compound involves the use of Michael addition-cyclodehydration of a 2-(2-thiazolyl)enamine and 1-(2-thiazolyl)propynone . This process results in the formation of the pyridine-containing central domain of the amythiamicin group of thiopeptide antibiotics .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula (CH3CH2O)2CHCONH2 . The compound has a molecular weight of 147.17 .Physical and Chemical Properties Analysis
This compound has a melting point of 76-78 °C . It appears as a white to yellow powder, flakes, or crystals .Relevant Papers One relevant paper is “First synthesis of an amythiamicin pyridine cluster” by Mark C Bagley et al . This paper discusses the synthesis of the pyridine-containing central domain of the amythiamicin group of thiopeptide antibiotics, in which this compound participates .
Scientific Research Applications
Application in Heterocycle Synthesis
2,2-Diethoxyacetamide has been used in the synthesis of phosphorylated heterocycles. For example, diethoxyphosphorylthioacetamide, a related compound, acted as a thionating reagent in a reaction with 2,3-dichloroquinoxaline, leading to the formation of various quinoxaline derivatives. This showcases its role in synthesizing complex organic structures, particularly in heterocyclic chemistry (Kozlov et al., 2008).
Role in Radical Polymerization
In the realm of polymer science, diethoxyacetamide derivatives have been studied for their potential as co-initiators in the free radical polymerization of (meth)acrylates. This research highlights the importance of these compounds in initiating polymerization processes under specific conditions, such as visible light exposure using LEDs (Abdallah et al., 2019).
Involvement in Biodegradable Chelating Agents
Another significant application of diethoxyacetamide-related compounds is in the development of biodegradable chelating agents. These agents, like ethylenediaminetetraacetic acid (EDTA) derivatives, are crucial in various industrial, agricultural, and domestic applications. Their biodegradability makes them environmentally friendly alternatives to traditional chelating agents (Pinto et al., 2014).
Synthesis of β-Lactam Hybrids
This compound is also involved in the synthesis of β-lactam hybrids, which are important in medicinal chemistry. For instance, (benzo[d]thiazol-2-yl)phenoxyacetic acid, a related compound, has been used as a ketene source for synthesizing monocyclic 2-azetidinones, demonstrating its utility in creating novel antimicrobial agents (Alborz et al., 2018).
Solubility in Supercritical Carbon Dioxide
Research on the solubilities of amide compounds, including 2,2′-Oxybis(N,N-diethylacetamide), in supercritical carbon dioxide has provided valuable insights into their physical properties. This knowledge is essential for applications in various industrial processes and pharmaceutical formulations (Liu et al., 2008).
In Vitro Protein Synthesis Studies
The effects of chloracetamides, such as alachlor (2-chloro-N-methoxymethyl-N-(2,6-diethylphenyl)acetamide), on protein synthesis have been studied both in vivo and in vitro. This research is crucial for understanding the molecular mechanisms of these compounds and their potential impact on biological systems (Deal et al., 1980).
Mechanism of Action
Biochemical Pathways
It is known that 2,2-Diethoxyacetamide participates in the synthesis of pyridine-containing central domain of the amythiamicin group of thiopeptide antibiotics .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .
Biochemical Analysis
Biochemical Properties
2,2-Diethoxyacetamide plays a significant role in biochemical reactions, particularly in the synthesis of pyridine-containing central domains of thiopeptide antibiotics . It interacts with various enzymes and proteins, facilitating the formation of complex biochemical structures. The compound’s interaction with enzymes such as glyoxylate reductase and acetyl-CoA synthetase is crucial for its biochemical activity. These interactions often involve the formation of enzyme-substrate complexes, leading to the catalysis of specific biochemical reactions.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound has been observed to affect the activity of key signaling molecules, such as protein kinases and phosphatases, which play a critical role in regulating cellular responses to external stimuli. Additionally, this compound can alter gene expression patterns, leading to changes in the production of proteins involved in cell growth, differentiation, and apoptosis .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with specific biomolecules at the molecular level. The compound binds to enzymes and proteins, either inhibiting or activating their activity. For instance, this compound can inhibit the activity of glyoxylate reductase by binding to its active site, preventing the enzyme from catalyzing its substrate. Conversely, it can activate acetyl-CoA synthetase by enhancing its affinity for acetyl-CoA, leading to increased production of acetyl-CoA . These interactions result in changes in gene expression and subsequent cellular responses.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under controlled conditions, but it can degrade over time when exposed to light and heat . Long-term exposure to the compound has been associated with alterations in cellular metabolism and gene expression, indicating its potential for sustained biochemical activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to enhance cellular metabolism and promote cell growth. At high doses, it can induce toxic effects, such as oxidative stress and apoptosis . Threshold effects have been observed, where the compound’s beneficial effects are maximized at specific concentrations, beyond which adverse effects become prominent. These findings highlight the importance of dosage optimization in therapeutic applications of this compound.
Metabolic Pathways
This compound is involved in several metabolic pathways, including the glyoxylate cycle and acetyl-CoA synthesis . The compound interacts with enzymes such as glyoxylate reductase and acetyl-CoA synthetase, facilitating the conversion of glyoxylate to glycine and the synthesis of acetyl-CoA from acetate, respectively. These metabolic pathways are essential for maintaining cellular energy balance and supporting various biosynthetic processes.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound is actively transported across cell membranes by solute carrier (SLC) transporters, which facilitate its uptake into cells. Once inside the cell, this compound can bind to cytoplasmic proteins, influencing its localization and accumulation in specific cellular compartments. This distribution pattern is crucial for the compound’s biochemical activity and its interaction with target biomolecules.
Subcellular Localization
This compound exhibits distinct subcellular localization patterns, which are essential for its activity and function . The compound is predominantly localized in the cytoplasm, where it interacts with various enzymes and proteins involved in metabolic processes. Additionally, this compound can be targeted to specific organelles, such as mitochondria and the endoplasmic reticulum, through post-translational modifications and targeting signals. These localization patterns enable the compound to exert its biochemical effects in specific cellular contexts.
Properties
IUPAC Name |
2,2-diethoxyacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3/c1-3-9-6(5(7)8)10-4-2/h6H,3-4H2,1-2H3,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSKGWFQMJHBHRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C(=O)N)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90210075 | |
Record name | 2,2-Diethoxyacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90210075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61189-99-9 | |
Record name | 2,2-Diethoxyacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61189-99-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2-Diethoxyacetamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061189999 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 61189-99-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=363000 | |
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Record name | 2,2-Diethoxyacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90210075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2-diethoxyacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.934 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2,2-Diethoxyacetamide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZN8XXW4Z7U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 2,2-diethoxyacetamide in the synthesis of ecteinascidin analogues?
A1: this compound serves as a crucial building block in the pursuit of synthesizing analogues of ecteinascidin 597, a potent anti-tumor natural product. Researchers aimed to leverage a connective Pummerer reaction, which involves the formation of a thionium ion intermediate from a sulfide followed by nucleophilic attack. [] In this context, the this compound group acts as a protected form of a carboxylic acid. This strategy allows for the controlled construction of the complex molecular architecture found in ecteinascidin analogues.
Q2: What challenges were encountered when using this compound in this synthetic approach?
A2: The research highlights that utilizing this compound in the connective Pummerer cyclisation required "more forcing conditions." [] This suggests that the presence of the diethoxyacetal group may hinder the desired cyclization reaction, potentially due to steric hindrance or electronic effects. Furthermore, a one-pot macrolactone synthesis incorporating this compound along with a thiol and electron-rich benzene ring proved unsuccessful. [] This necessitated the exploration of alternative protecting group strategies to facilitate the synthesis.
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